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Cat. No.: B12373287 Get Quote

Introduction: The epidermal growth factor receptor (EGFR) is a well-validated target in

oncology due to its critical role in regulating cell proliferation, survival, and differentiation.[1]

Dysregulation of the EGFR signaling pathway is a hallmark of various cancers.[1] Compound

4c, 2-((2-((4-(3-fluorobenzamido)phenyl)amino)-5-(trifluoromethyl) pyrimidin-4-yl)amino)-N-

methylthiophene-3-carboxamide, is a novel dianilinopyrimidine derivative designed as a potent

EGFR inhibitor.[2][3][4] Preliminary studies have demonstrated its significant anti-tumor

activities.[2][3][4]

EGFR Signaling Pathway
The following diagram illustrates the EGFR signaling cascade, which is the target of compound

4c.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b12373287?utm_src=pdf-interest
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2046567
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2046567
https://www.tandfonline.com/doi/abs/10.1080/14756366.2022.2046567
https://www.researchgate.net/publication/359120143_Design_synthesis_and_biological_evaluation_of_a_series_of_dianilinopyrimidines_as_EGFR_inhibitors
https://pmc.ncbi.nlm.nih.gov/articles/PMC8920385/
https://www.tandfonline.com/doi/abs/10.1080/14756366.2022.2046567
https://www.researchgate.net/publication/359120143_Design_synthesis_and_biological_evaluation_of_a_series_of_dianilinopyrimidines_as_EGFR_inhibitors
https://pmc.ncbi.nlm.nih.gov/articles/PMC8920385/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture

Treatment

Assays

Data Analysis

Culture A549, PC-3, HepG2 cells

Treat cells with varying concentrations of Compound 4c

MTT Assay for Cell Viability Annexin V-FITC/PI Staining for Apoptosis Propidium Iodide Staining for Cell Cycle Analysis

Flow Cytometry & Spectrophotometry Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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